Cas no 104778-15-6 (sappanone B)

sappanone B structure
sappanone B structure
Product Name:sappanone B
CAS No:104778-15-6
MF:C16H14O6
MW:302.278765201569
CID:183325
PubChem ID:13888976
Update Time:2025-04-19

sappanone B Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3-[(3,4-dihydroxyphenyl)methyl]-2,3-dihydro-3,7-dihydroxy-, (3R)-
    • Sappanone B
    • 4H-1-Benzopyran-4-one,3-[(3,4-dihydroxyphenyl)methyl]-2,3-dihydro-3,7-dihydroxy-, (R)-
    • SCHEMBL13982626
    • (3R)-3-[(3,4-dihydroxyphenyl)methyl]-3,7-dihydroxy-2H-chromen-4-one
    • 104778-15-6
    • CHEMBL477778
    • AKOS040736406
    • (R)-3-(3,4-Dihydroxybenzyl)-3,7-dihydroxychroman-4-one
    • (3R)-3-((3,4-dihydroxyphenyl)methyl)-3,7-dihydroxy-2H-chromen-4-one
    • sappanone B
    • Inchi: 1S/C16H14O6/c17-10-2-3-11-14(6-10)22-8-16(21,15(11)20)7-9-1-4-12(18)13(19)5-9/h1-6,17-19,21H,7-8H2/t16-/m1/s1
    • InChI Key: BTLMXNHNFFXBHW-MRXNPFEDSA-N
    • SMILES: O1C2C=C(C=CC=2C([C@](C1)(CC1C=CC(=C(C=1)O)O)O)=O)O

Computed Properties

  • Exact Mass: 302.07902
  • Monoisotopic Mass: 302.07903816 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 107
  • Molecular Weight: 302.28

Experimental Properties

  • Color/Form: Powder
  • PSA: 107.22
  • LogP: 1.35230
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